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Compound Name: Threonine, 4,4-dichloro-

Cat. No.: B15465994 Get Quote

"Threonine, 4,4-dichloro-": An Undocumented
Amino Acid Analog
A comprehensive review of scientific literature and chemical databases reveals a significant

lack of information on "Threonine, 4,4-dichloro-," a putative derivative of the essential amino

acid threonine. Despite extensive searches, no data was found regarding its chemical

synthesis, biological activity, or any comparative analysis against its native counterpart,

threonine. This suggests that "Threonine, 4,4-dichloro-" is likely not a compound that has

been synthesized or studied, and therefore, a direct comparison with native threonine in

biological systems is not possible based on current knowledge.

Native Threonine: A Fundamental Building Block of
Life
Native L-threonine is an essential α-amino acid, meaning it cannot be synthesized by humans

and must be obtained through their diet. It is one of the 20 proteinogenic amino acids, serving

as a fundamental constituent of proteins and playing a critical role in a vast array of biological

processes.

Key Biological Roles of Native Threonine:
Protein Structure and Function: As a component of polypeptide chains, threonine contributes

to the three-dimensional structure of proteins. Its hydroxyl side chain can participate in

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15465994?utm_src=pdf-interest
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrogen bonding, influencing protein folding and stability.

Post-Translational Modifications: The hydroxyl group of threonine is a key site for post-

translational modifications, most notably O-linked glycosylation and phosphorylation. These

modifications are crucial for regulating protein activity, localization, and signaling.

Metabolism: Threonine is a precursor for the synthesis of other amino acids, such as glycine

and serine. It can also be metabolized to produce acetyl-CoA and pyruvate, feeding into the

citric acid cycle for energy production.

Mucin Production: Threonine is a major component of mucin proteins, which are essential for

the integrity of the mucosal barrier in the gastrointestinal and respiratory tracts.

Halogenated Amino Acids: A General Overview
While no information exists for "Threonine, 4,4-dichloro-," the broader class of halogenated

amino acids has been a subject of scientific inquiry. The introduction of halogen atoms

(fluorine, chlorine, bromine, iodine) into the side chains of amino acids can significantly alter

their physicochemical properties and biological activity.

General Effects of Halogenation on Amino Acids:
Increased Hydrophobicity: Halogenation generally increases the hydrophobicity of the amino

acid side chain, which can influence protein folding and interactions.

Altered Acidity/Basicity: The electron-withdrawing nature of halogens can affect the pKa

values of nearby functional groups.

Modified Biological Activity: Halogenated amino acids can act as antagonists or inhibitors of

enzymes that normally process their non-halogenated counterparts. They can also be

incorporated into proteins, potentially altering their structure and function.

Toxicity: Some halogenated organic compounds are known to have toxic effects, and the

incorporation of halogenated amino acids into biological systems can be detrimental.

The Challenge of "Threonine, 4,4-dichloro-"
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The specific designation "4,4-dichloro-" for threonine presents a chemical conundrum. The

standard numbering of the carbon atoms in threonine starts from the carboxyl carbon. The

gamma-carbon (Cγ or C4) in threonine is a methyl group. To have a "4,4-dichloro-" substitution

would imply replacing two hydrogen atoms on this terminal methyl group with chlorine atoms.

Hypothetical Structure of Threonine, 4,4-dichloro-

Caption: Hypothetical structure of 4,4-dichloro-threonine.

While the synthesis of such a molecule may be chemically feasible, the lack of any published

reports suggests it has not been a target of significant research.

Conclusion
In the absence of any experimental data for "Threonine, 4,4-dichloro-," a direct and objective

comparison with native threonine is impossible. The scientific community has not, to date,

published any research on this specific compound. Therefore, any discussion of its potential

biological effects would be purely speculative. Researchers and drug development

professionals interested in halogenated amino acids should focus on derivatives that have

been synthesized and characterized in the scientific literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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